Cas no 183067-72-3 (Carbamic acid,(1-thioxoethyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(1-thioxoethyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 183067-72-3
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 113984
• PubChem ID: 20745944
• Update Time: 2025-04-18

Carbamic acid,(1-thioxoethyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-thioxoethyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (1-thioxoethyl)-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL9923753
• SCHEMBL17083255
• 183067-72-3
• TERT-BUTYL N-ETHANETHIOYLCARBAMATE

• Inchi： 1S/C7H13NO2S/c1-5(11)8-6(9)10-7(2,3)4/h1-4H3,(H,8,9,11)
• InChI Key： HKZRMZRVXYOGTN-UHFFFAOYSA-N
• SMILES： S=C(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 175.06679
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 38.33